2,6-Diamino-3-nitropyridine-5-sulfonic acid

• Molecular Formula: C5H6N4O5S
• Molecular Weight: 234.19 g/mol
• IUPAC Name: 2,6-diamino-5-nitropyridine-3-sulfonic acid
• InChI: InChI=1S/C5H6N4O5S/c6-4-2(9(10)11)1-3(5(7)8-4)15(12,13)14/h1H,(H4,6,7,8)(H,12,13,14)
• InChI Key: XVDKITJPWVCWDA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=C1S(=O)(=O)O)N)N)[N+](=O)[O-]

Description

2,6-Diamino-3-nitropyridine-5-sulfonic acid is a useful research compound. Its molecular formula is C5H6N4O5S and its molecular weight is 234.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a second embodiment, the present invention further comprises the composition 2,6-diamino-3-nitropyridine-5-sulfonic acid (DANPS). This is the intermediate formed during the process of the present invention described above, which is undesirable in the diaminodinitropyridine product. 2,6-Diamino-3-nitropyridine-5-sulfonic acid is prepared by dissolving 2,6-diaminopyridine or 2,6-diaminopyridine hemisulfate salt in oleum to form 2,6-diaminopyridine-3-sulfonic acid and treating the resulting solution with one stoichiometric amount of concentrated (98%) nitric acid. The resulting 2,6-diamino-3-nitropyridine-5-sulfonic acid is isolated by slowly drowning the reaction mix in an excess of 20% sulfuric acid followed by filtration, and washing the filter cake with water and 5% aqueous ammonium hydroxide solution and drying. 2,6-Diamino-3-nitropyridine-5-sulfonic acid is useful as a chemical intermediate, for instance as a dye intermediate.